3-(2,5-dichlorobenzamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(2,5-dichlorobenzoyl)amino]-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H18Cl2N2O5/c1-31-14-8-10-20(32-2)18(12-14)27-24(30)22-21(15-5-3-4-6-19(15)33-22)28-23(29)16-11-13(25)7-9-17(16)26/h3-12H,1-2H3,(H,27,30)(H,28,29)
• InChI Key: MQTPUFGHXLDTLW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=C(C=CC(=C4)Cl)Cl
• Molecular Formula: C24H18Cl2N2O5
• Molecular Weight: 485.3 g/mol

Description

3-(2,5-dichlorobenzamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide, also known as DBIBB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DBIBB is a potent and selective inhibitor of the protein kinase CK2, which is involved in a variety of cellular processes including cell proliferation, apoptosis, and DNA repair. In

Scientific Research Applications

Synthesis and Biological Evaluation

A study by Lavanya et al. (2017) describes the synthesis of new 3-(glycinamido)-benzofuran-2-carboxamide and 3-(β-alanamido)-benzofuran-2-carboxamide derivatives, evaluated for their antimicrobial, anti-inflammatory, and DPPH radical scavenging activities. These compounds were characterized by various spectroscopic techniques, highlighting their potential as bioactive chemical entities (Lavanya, R. Sribalan, & V. Padmini, 2017).

Antimicrobial and Antituberculosis Applications

Another study focused on the synthesis, SAR (Structure-Activity Relationship), molecular docking, and antituberculosis study of 3-Methyl-1-Benzofuran-2-Carbohydrazide, illustrating the chelating properties of benzofuran compounds and their potential in natural products and as drug agents (Thorat et al., 2016).

Antioxidant and Antibacterial Properties

Idrees et al. (2020) synthesized a series of 5-(benzofuran-2-yl)-N-(3-chloro-4-(2-(p-tolyloxy) substituted quinolin-3-yl)-2-oxoazetidin-1-yl)-1-phenyl-1H-pyrazole-3-carboxamide derivatives, showing excellent yields by cyclocondensation reactions. These compounds underwent in vitro antibacterial activity screening against pathogenic bacteria such as S. aureus and E. coli, showcasing their antimicrobial potential (Idrees, Y. G. Bodkhe, N. Siddiqui, & S. Kola, 2020).

Electropolymerization and Electrochemical Properties

Hsiao and Wang (2016) synthesized novel electropolymerizable monomers with significant electrochromic and fluorescent properties, indicating the utility of benzofuran derivatives in material science, especially in creating smart materials with reversible electrochemical oxidation processes (Hsiao & Hui-min Wang, 2016).